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Compound of Interest

Compound Name: Phenylsilane-d3

Cat. No.: B15293124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the key chemical properties of Phenylsilane-d3, a

deuterated organosilane compound. It also outlines a common experimental protocol for its

synthesis, offering a valuable resource for researchers in various fields, including medicinal

chemistry and materials science.

Quantitative Data Summary
The fundamental molecular properties of Phenylsilane-d3 are summarized in the table below.

These values are essential for stoichiometric calculations, analytical characterization, and

interpretation of experimental results.

Property Value References

Molecular Formula C₆H₅D₃Si [1][2]

C₆D₃H₅Si [3][4][5]

Molecular Weight 111.23 g/mol [1][2][6]

111.232 g/mol [3][4][5]

IUPAC Name trideuterio(phenyl)silane [2][4][6]

CAS Number 18164-03-9 [1][3][4]
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Experimental Protocol: Synthesis of Phenylsilane-
d3
The synthesis of Phenylsilane-d3 is typically achieved through a two-step process involving a

Grignard reaction followed by reduction with a deuterated reducing agent. This method allows

for high isotopic enrichment.[2]

Step 1: Grignard Reaction

Objective: To form the phenyl-silicon bond.

Procedure: Phenylmagnesium bromide (PhMgBr) is reacted with tetraethyl orthosilicate

(Si(OEt)₄). This reaction results in the formation of Phenyltriethoxysilane (PhSi(OEt)₃).

Step 2: Reduction

Objective: To introduce the deuterium atoms.

Procedure: The Phenyltriethoxysilane (PhSi(OEt)₃) produced in the first step is then treated

with lithium aluminum deuteride (LiAlD₄). This reduction step replaces the ethoxy groups with

deuterium atoms, yielding the final product, Phenylsilane-d3 (C₆H₅SiD₃).[2]

Visualization of the Synthetic Pathway
The following diagram illustrates the workflow for the synthesis of Phenylsilane-d3.

Phenylmagnesium bromide
(PhMgBr)

Phenyltriethoxysilane
(PhSi(OEt)3)

Grignard
Reaction

Tetraethyl orthosilicate
(Si(OEt)4) Phenylsilane-d3

(C6H5SiD3)

Reduction

Lithium aluminum deuteride
(LiAlD4)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15293124?utm_src=pdf-body
https://www.benchchem.com/product/b15293124?utm_src=pdf-body
https://www.benchchem.com/product/b15293124?utm_src=pdf-body
https://www.vulcanchem.com/product/vc20429929
https://www.benchchem.com/product/b15293124?utm_src=pdf-body
https://www.vulcanchem.com/product/vc20429929
https://www.benchchem.com/product/b15293124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Synthetic pathway of Phenylsilane-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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